Cas no 1189868-12-9 (Zolpidem-d6 Phenyl-4-carboxylic Acid)

• Product Name: Zolpidem-d6 Phenyl-4-carboxylic Acid
• CAS No: 1189868-12-9
• MF: C₁₉H₁₉N₃O₃
• MW: 343.409434556961
• CID: 1060423
• PubChem ID: 46783281
• Update Time: 2025-05-19

Zolpidem-d6 Phenyl-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Zolpidem-d6 Phenyl-4-carboxylic Acid
• Zolpidem-d6 Phenyl-4
• 4-[3-[2-[bis(trideuteriomethyl)amino]-2-oxoethyl]-6-methylimidazo[1,2-a]pyridin-2-yl]benzoic acid
• 1189868-12-9
• DTXSID10676199
• 4-[3-(2-{Bis[(~2~H_3_)methyl]amino}-2-oxoethyl)-6-methylimidazo[1,2-a]pyridin-2-yl]benzoic acid

• Inchi： 1S/C19H19N3O3/c1-12-4-9-16-20-18(13-5-7-14(8-6-13)19(24)25)15(22(16)11-12)10-17(23)21(2)3/h4-9,11H,10H2,1-3H3,(H,24,25)/i2D3,3D3
• InChI Key： FELZONDEFBLTSP-XERRXZQWSA-N
• SMILES： O=C(CC1=C(C2C=CC(C(=O)O)=CC=2)N=C2C=CC(C)=CN12)N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 343.18000
• Monoisotopic Mass: 343.18030195g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Melting Point: 268-271°C
• PSA: 74.91000
• LogP: 2.63860

Additional information on Zolpidem-d6 Phenyl-4-carboxylic Acid

Research Brief on Zolpidem-d6 Phenyl-4-carboxylic Acid (CAS: 1189868-12-9) and Its Applications in Chemical Biology and Medicine

Zolpidem-d6 Phenyl-4-carboxylic Acid (CAS: 1189868-12-9) is a deuterated analog of zolpidem, a well-known sedative-hypnotic drug primarily used for the treatment of insomnia. The incorporation of deuterium atoms (d6) into the phenyl-4-carboxylic acid moiety of zolpidem enhances its metabolic stability and pharmacokinetic properties, making it a valuable tool for drug metabolism and pharmacokinetic (DMPK) studies. Recent research has focused on the synthesis, characterization, and applications of this compound in chemical biology and pharmaceutical research.

The synthesis of Zolpidem-d6 Phenyl-4-carboxylic Acid involves the deuteration of the phenyl ring at specific positions, which is achieved through advanced synthetic chemistry techniques such as catalytic hydrogen-deuterium exchange or deuterium labeling reagents. The compound has been characterized using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) to ensure its purity and structural integrity. These analytical methods confirm the successful incorporation of deuterium atoms and the absence of impurities, which is critical for its use in research and development.

One of the primary applications of Zolpidem-d6 Phenyl-4-carboxylic Acid is in the field of quantitative bioanalysis, where it serves as an internal standard for the quantification of zolpidem and its metabolites in biological matrices. The deuterated analog provides a reliable reference for mass spectrometry-based assays, minimizing matrix effects and improving the accuracy and precision of measurements. Recent studies have demonstrated its utility in pharmacokinetic studies, enabling researchers to track the absorption, distribution, metabolism, and excretion (ADME) of zolpidem in preclinical and clinical settings.

In addition to its role in bioanalysis, Zolpidem-d6 Phenyl-4-carboxylic Acid has been investigated for its potential therapeutic applications. Researchers have explored its interactions with gamma-aminobutyric acid (GABA) receptors, the primary target of zolpidem, to understand the structural and functional implications of deuteration. Preliminary findings suggest that the deuterated compound retains its binding affinity to GABA receptors while exhibiting altered metabolic pathways, which could lead to improved therapeutic outcomes and reduced side effects. These insights are paving the way for the development of next-generation sedative-hypnotic agents with enhanced efficacy and safety profiles.

Furthermore, the compound has been utilized in mechanistic studies to elucidate the metabolic fate of zolpidem. By comparing the metabolism of Zolpidem-d6 Phenyl-4-carboxylic Acid with its non-deuterated counterpart, researchers have identified key metabolic enzymes and pathways involved in its biotransformation. These studies have highlighted the role of cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2C19, in the metabolism of zolpidem, providing valuable information for personalized medicine and drug-drug interaction assessments.

In conclusion, Zolpidem-d6 Phenyl-4-carboxylic Acid (CAS: 1189868-12-9) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique properties as a deuterated analog of zolpidem make it an indispensable tool for bioanalysis, pharmacokinetic studies, and mechanistic investigations. Ongoing research continues to uncover its potential therapeutic benefits and applications, underscoring its importance in the development of safer and more effective sedative-hypnotic drugs. Future studies are expected to explore its use in other therapeutic areas and further optimize its pharmacological properties.